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Compound of Interest

Compound Name: Terephthalaldehyde dioxime

CAS No.: 18705-39-0

Cat. No.: B098869 Get Quote

Application Note: Terephthalaldehyde Dioxime in Advanced Materials Science

Executive Summary & Scientific Rationale
Terephthalaldehyde dioxime (TADO) is often overlooked as merely a transient intermediate in

organic synthesis. However, in advanced materials science, it represents a critical "switch"

molecule. Its bifunctional oxime groups (

) allow it to function through two distinct high-value pathways:

Coordination Chemistry: Acting as a chelating ligand for transition metals (Cu, Ni, Pd) in the

formation of Metal-Organic Frameworks (MOFs) and corrosion inhibitors.

Click Chemistry Precursor: Serving as the stable precursor to terephthalonitrile oxide, a

dipole utilized in 1,3-dipolar cycloadditions to generate isoxazole-linked Covalent Organic

Frameworks (COFs). Unlike imine-linked COFs, isoxazole linkages provide exceptional

hydrolytic stability, making them suitable for biological environments and drug delivery.

This guide provides validated protocols for synthesizing TADO, converting it into stable porous

frameworks, and utilizing it for industrial corrosion protection.
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Property Specification

IUPAC Name (1E,4E)-1,4-benzenedicarbaldehyde dioxime

CAS Number 18705-39-0

Molecular Formula

Molecular Weight 164.16 g/mol

Appearance White to pale yellow crystalline powder

Solubility
Soluble in DMSO, DMF, Ethanol; Insoluble in

cold water

Melting Point >200°C (Decomposes)

Key Reactivity
1,3-dipolar cycloaddition (via nitrile oxide); Metal

chelation (N, O donor)

Protocol A: High-Purity Synthesis of
Terephthalaldehyde Dioxime
Objective: Synthesize TADO from terephthalaldehyde with >98% purity for use in

polymerization or sensing. Mechanism: Acid-catalyzed condensation of aldehyde with

hydroxylamine.

Reagents:

Terephthalaldehyde (10 mmol, 1.34 g)

Hydroxylamine hydrochloride (

) (22 mmol, 1.53 g)

Sodium Carbonate (

) (11 mmol, 1.16 g)

Ethanol (95%, 50 mL)
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Deionized Water (20 mL)

Step-by-Step Methodology:

Solution Preparation: Dissolve 1.34 g of terephthalaldehyde in 30 mL of warm ethanol (

) in a round-bottom flask.

Reagent Activation: In a separate beaker, dissolve 1.53 g of hydroxylamine hydrochloride in

10 mL of water. Slowly add the sodium carbonate (dissolved in 10 mL water) to this solution

to liberate the free hydroxylamine base. Caution:

evolution will occur.

Condensation: Dropwise add the hydroxylamine solution to the aldehyde solution under

magnetic stirring.

Reflux: Equip the flask with a condenser and reflux the mixture at

for 2 hours. The solution typically turns clear, then precipitates the dioxime.

Work-up: Cool the reaction mixture to room temperature and then place in an ice bath for 30

minutes to maximize precipitation.

Purification: Filter the white precipitate under vacuum. Wash the cake with cold water (

mL) to remove salts, followed by a small amount of cold ethanol.

Drying: Dry the solid in a vacuum oven at

for 6 hours.

Validation: Verify structure via

-NMR (DMSO-

). Look for the characteristic singlet oxime proton (

ppm) and the azomethine proton (

ppm).
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Protocol B: Advanced Application – Isoxazole-
Linked COF Synthesis
Context: This protocol transforms TADO into a highly stable Covalent Organic Framework

(COF) suitable for drug delivery. TADO is first chlorinated to the hydroximoyl chloride, which

generates the nitrile oxide in situ for clicking with an alkyne linker.

Workflow Diagram (Synthesis Logic):
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Caption: Synthetic pathway from TADO to stable Isoxazole-Linked COFs via in situ nitrile oxide

generation.

Experimental Protocol:

Chlorination (Precursor Prep):

Dissolve TADO (5 mmol) in DMF (20 mL).

Add N-Chlorosuccinimide (NCS) (11 mmol) slowly at

.

Stir at room temperature for 12 hours.

Extract with ethyl acetate/water to isolate Terephthalohydroximoyl chloride.
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COF Polymerization:

Linker: 1,3,6,8-tetrakis(4-ethynylphenyl)pyrene (or similar multi-alkyne core).

Dissolve the hydroximoyl chloride (1 equiv) and the alkyne linker (stoichiometric ratio) in a

mixture of THF/Toluene (1:1).

Catalyst/Base: Add Triethylamine (TEA) dropwise to slowly generate the nitrile oxide

dipole.

Reaction: Stir at room temperature for 24–48 hours. The solution will become turbid as the

polymer network forms.

Isolation: Centrifuge the solid COF.

Soxhlet Extraction: Wash extensively with THF and Methanol (24 hours each) to remove

trapped oligomers.

Activation: Supercritical

drying (optional) or vacuum drying at

.

Protocol C: Corrosion Inhibition Testing (Copper
Protection)
Context: TADO functions as a mixed-type inhibitor, adsorbing onto copper surfaces via the N

and O atoms of the oxime group, forming a protective barrier against acidic corrosion.

Mechanism Visualization:
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Caption: Mechanism of copper corrosion inhibition by TADO in acidic media.

Testing Protocol (Weight Loss Method):

Coupon Prep: Polish copper specimens (

cm) with emery paper (up to 1200 grit). Degrease with acetone.

Solution: Prepare 1.0 M HCl (aggressive medium).
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Inhibitor Dosing: Prepare TADO concentrations of 100, 200, 400, and 800 ppm in the acid

solution. (Predissolve TADO in minimal ethanol if solubility is an issue).

Immersion: Suspend copper coupons in the solutions for 24 hours at

.

Analysis:

Remove coupons, wash with bicarbonate solution (neutralize), then water/acetone.

Weigh coupons.[1]

Calculation:

(

= Weight loss of blank;

= Weight loss with TADO).

Expected Outcome: Inhibition efficiency typically exceeds 90% at concentrations >400 ppm

due to the formation of a [Cu(TADO)] complex film.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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